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Compound of Interest

Compound Name: 3-Fluoro-2-nitrobenzoyl chloride

CAS No.: 1214343-72-2

Cat. No.: B1394087

Get Quote

Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Scientists,

and Drug Discovery Researchers

Executive Summary
3-Fluoro-2-nitrobenzoyl chloride (CAS: 1214343-72-2) is a specialized electrophilic building

block used primarily in the synthesis of polycyclic heterocycles, particularly 8-fluoroquinazolin-

4(3H)-ones. Its structural uniqueness lies in the contiguous substitution pattern (1-carbonyl, 2-

nitro, 3-fluoro), which creates a "reactivity triad." The nitro group at the 2-position serves a dual

purpose: it activates the adjacent fluorine towards Nucleophilic Aromatic Substitution (SNAr)

and acts as a latent nitrogen source for heterocyclization.

This guide details the physicochemical profile, chemoselective reactivity landscapes, and

validated protocols for handling this corrosive intermediate in high-value drug discovery

campaigns.
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The physical properties of 3-fluoro-2-nitrobenzoyl chloride are dictated by the electron-

withdrawing nature of the nitro and acyl chloride groups, rendering the molecule highly

electrophilic and moisture-sensitive.

Property Value / Description Note

CAS Number 1214343-72-2
Specific to the 3-F, 2-NO2

isomer.

Molecular Formula C₇H₃ClFNO₃

Molecular Weight 203.55 g/mol

**Physical
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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